Cas no 899990-61-5 (1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea
• CAS No: 899990-61-5
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 5491970
• Update Time: 2025-06-08

1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-1,3-benzodioxol-5-yl-N'-(1-methyl-1H-indol-3-yl)-
• 1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea

• Inchi： 1S/C17H15N3O3/c1-20-9-13(12-4-2-3-5-14(12)20)19-17(21)18-11-6-7-15-16(8-11)23-10-22-15/h2-9H,10H2,1H3,(H2,18,19,21)
• InChI Key： LHEJRIRCPMHNHH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea

Introduction to 1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea (CAS No. 899990-61-5)

1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea, identified by its Chemical Abstracts Service (CAS) number 899990-61-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a unique structural framework combining a benzodioxole moiety and an indole ring system, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural composition of 1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea encompasses two key pharmacophoric elements: the benzodioxole (also known as dihydrostilbene oxide) scaffold and the methylated indole ring. The benzodioxole moiety is well-documented for its presence in various natural products and synthetic derivatives, often exhibiting properties such as antioxidant, anti-inflammatory, and antimicrobial activities. In contrast, the indole ring system is a prominent feature in numerous bioactive molecules, including neurotransmitter analogs and anticancer agents. The combination of these two motifs in a single molecule suggests a synergistic interaction that could modulate multiple biological pathways simultaneously.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that integrate diverse structural features to enhance pharmacological efficacy. The urea functional group in 1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea serves as a critical pharmacophore, often participating in hydrogen bonding interactions with biological targets. This feature has been leveraged in the design of molecules targeting enzymes such as kinases and proteases, which are pivotal in various disease mechanisms.

One of the most compelling aspects of 1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea is its potential application in addressing neurological disorders. The indole moiety, particularly when methylated, has shown promise in modulating serotonin receptor activity—a key factor in conditions such as depression and anxiety. Preclinical studies have suggested that compounds incorporating this structural motif may exhibit enhanced binding affinity and selectivity for serotonin receptors compared to traditional scaffolds.

The benzodioxole component further contributes to the pharmacological profile of this compound by potentially interacting with other neurotransmitter systems. For instance, studies have indicated that benzodioxole derivatives can influence GABAergic pathways, which are crucial for maintaining neuronal homeostasis. This dual action on serotonin and GABA receptors makes 1-(2H-1,3-benzodioxol-5-yl)-3-(1-methyl-1H-indol-3-yl)urea a promising candidate for the development of next-generation therapeutics targeting central nervous system disorders.

In addition to its neurological applications, 1-(2H-1,3-benzodioxol-5-ylyl)-3-(1-methyl-lH-indol-l 3 -yI)urea has shown potential in oncology research. The structural features of this molecule allow it to engage with various intracellular signaling cascades implicated in cancer progression. Specifically, the urea group can interact with target proteins involved in cell proliferation and survival, while the aromatic rings provide steric hindrance that enhances binding specificity. Preliminary studies have demonstrated that derivatives of this compound can inhibit the activity of kinases such as EGFR and JAK2, which are frequently overexpressed in certain cancer types.

The synthesis of 899990-l 5 -6 involves multi-step organic reactions that carefully construct the desired framework while maintaining high regioselectivity and yield. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-assisted cyclizations, have been employed to achieve the desired molecular architecture efficiently. These synthetic strategies not only ensure scalability but also allow for facile modifications to explore analogues with enhanced pharmacological properties.

The pharmacokinetic profile of 899990-l 5 -6 is another critical aspect that has been thoroughly investigated. In vitro studies have provided insights into its solubility, stability under physiological conditions, and metabolic degradation pathways. These findings are essential for optimizing drug delivery systems and predicting clinical efficacy. Furthermore, computational modeling techniques have been utilized to predict binding affinities and metabolic liabilities prior to experimental validation.

Current research efforts are focused on refining the therapeutic potential of l(2H-l , 3 -benzodioxoIe -5 -yI)-l -(lmethvl-l H -ind ol - 31 yI)urea by exploring structure-based drug design principles. By leveraging high-throughput screening technologies and molecular docking simulations, scientists aim to identify optimal analogues with improved target engagement and reduced off-target effects. Such endeavors align with global trends toward precision medicine, where tailored therapeutics address specific disease subtypes with high specificity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 899990-l 5 -6 . These computational tools analyze vast datasets to predict biological activity based on structural features alone before experimental validation becomes necessary. This approach not only saves time but also reduces costs associated with traditional trial-and-error methodologies.

Ethical considerations remain paramount throughout the development process of novel compounds such as l(2H-l , 3 -benzodioxoIe -5 -yI)-l -(lmethvl-l H -ind ol - 31 yI)urea . Ensuring equitable access to therapeutic advancements while minimizing environmental impact are key priorities for researchers working at leading institutions worldwide. Collaborative initiatives between academia , industry , regulatory agencies , and patient advocacy groups foster transparency , accountability , an d inclusivity across all stages o f drug development。